Cas no 57512-44-4 (2-Oxepanone,7-(1,1-dimethylethyl)-)

• Product Name: 2-Oxepanone,7-(1,1-dimethylethyl)-
• CAS No: 57512-44-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 380171
• PubChem ID: 93691
• Update Time: 2025-04-19

2-Oxepanone,7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone,7-(1,1-dimethylethyl)-
• 7-tert-Butyloxepan-2-one
• EINECS 260-776-3
• 2-Oxepanone, 7-(1,1-dimethylethyl)-
• AN4VH743PG
• NS00053304
• 57512-44-4
• DTXSID70973050
• 7-(1,1-Dimethylethyl)-2-oxepanone

• Inchi： 1S/C10H18O2/c1-10(2,3)8-6-4-5-7-9(11)12-8/h8H,4-7H2,1-3H3
• InChI Key： GFKHGDDHRNDUDP-UHFFFAOYSA-N
• SMILES： O1C(CCCCC1C(C)(C)C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.956
• Boiling Point: 239.5°Cat760mmHg
• Flash Point: 92.1°C
• Refractive Index: 1.447
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones